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Compound of Interest

Compound Name: DBPR728

Cat. No.: B15584941

This document provides immediate, essential safety protocols and logistical plans for the
laboratory use of DBPR728, a potent Aurora A kinase inhibitor. The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe handling and disposal.

DBPR728 is an orally bioavailable acyl-based prodrug of 6K465, which acts as a selective
Aurora A (AURKA) inhibitor.[1] It is under investigation for its potential in treating cancers that
overexpress c-MYC and N-MYC.[1][2] As with many kinase inhibitors used in cancer research,
it is crucial to handle DBPR728 with appropriate caution due to its potential biological activity.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling
DBPR728. This is based on standard laboratory practices for potent compounds and
information typically found in Safety Data Sheets (SDS) for similar research chemicals.
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PPE Component Specification Purpose

To prevent skin contact.
Hand Protection Nitrile gloves, double-gloved Double gloving provides an
additional barrier.

) Safety glasses with side To protect eyes from splashes
Eye Protection _
shields or goggles or aerosols.

] To prevent contamination of
Body Protection Laboratory coat ]
personal clothing.

Use in a well-ventilated area. A
) ) respirator may be required for To avoid inhalation of the
Respiratory Protection ) - )
handling large quantities or if compound.

there is a risk of aerosolization.

Handling and Storage

Safe handling and proper storage are critical to maintain the integrity of DBPR728 and to
protect laboratory personnel.

Handling:

e Ventilation: Always handle DBPR728 in a well-ventilated area, preferably within a chemical
fume hood to minimize inhalation exposure.

o Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.

» Aerosol Prevention: Avoid actions that could generate dust or aerosols. When weighing or
dissolving the compound, do so carefully.

Storage:

o Temperature: Store the solid powder at -20°C for long-term storage (up to 12 months) or at
4°C for short-term storage (up to 6 months).[1]
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e In Solution: If dissolved in a solvent such as DMSO, store at -80°C for up to 6 months or at
-20°C for up to 6 months.[1]

o Container: Keep the container tightly sealed to prevent moisture contamination.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for preparing and using
DBPR728 in a laboratory setting.
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DBPR728 Handling and Experimentation Flow
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Disposal Plan

Proper disposal of DBPR728 and any contaminated materials is essential to prevent
environmental contamination and ensure laboratory safety.

o Waste Categorization: All materials that have come into contact with DBPR728, including
unused solutions, contaminated labware (e.g., pipette tips, tubes), and personal protective
equipment, should be considered hazardous chemical waste.

» Containment: Collect all waste in designated, clearly labeled, and sealed containers.

o Disposal Route: Dispose of the hazardous waste in accordance with your institution's and
local environmental regulations. Do not dispose of DBPR728 down the drain or in the regular
trash.

The following diagram outlines the logical steps for the disposal of DBPR728 waste.
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DBPR728 Disposal Logic
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DBPR728 Waste Disposal Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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DBPR728]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584941#personal-protective-equipment-for-
handling-dbpr728]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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